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Compound of Interest

Compound Name: C.1. Acid violet 80

Cat. No.: B1172404

A Note on Nomenclature: Initial searches for "C.l. Acid Violet 80" did not yield a specific dye
with this designation. However, extensive research consistently points to a probable
misidentification with C.I. Direct Violet 80. This guide will, therefore, focus on the technical
specifications and potential procurement of C.I. Direct Violet 80 for laboratory applications,
while acknowledging the ambiguity of the original query. It is crucial for researchers to verify the

chemical identity and suitability of any procured substance for their specific experimental
needs.

Core Technical Data

For researchers and scientists, precise chemical and physical data are paramount. The
following table summarizes the key technical specifications for C.I. Direct Violet 80.
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Property Value

C.I. Name C.l. Direct Violet 80

C.l. Number 25420

CAS Number 6858-97-5[1]

Molecular Formula Cs1H3sNsNasO17S2[1]

Molecular Weight 1190.98 g/mol [1]

Chemical Class Double Azo

Appearance Blue-purple to red-light blue powder

Solubilit Soluble in water (purple solution), slightly
olubili
Y soluble in alcohol.[1]

Potential Suppliers for Laboratory Consideration

While C.I. Direct Violet 80 is primarily an industrial dye, researchers may be able to procure it
from chemical suppliers who cater to a broad range of industries. It is imperative to request a
Certificate of Analysis (CoA) to ensure the purity and identity of the substance meet the
requirements of the intended laboratory use. The following are examples of chemical suppliers,
though none are guaranteed to stock "laboratory grade" C.I. Direct Violet 80:

« Industrial Dye Manufacturers: Companies specializing in textile and paper dyes may be a
source. Direct inquiry regarding the availability of small, high-purity batches is
recommended.

o Chemical Marketplaces: Online platforms that connect buyers with a wide array of chemical
manufacturers may list suppliers of C.I. Direct Violet 80.

Workflow for Chemical Procurement:

The following diagram illustrates a typical workflow for sourcing and verifying a chemical for
laboratory research.
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Chemical Procurement Workflow
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Caption: A flowchart outlining the steps for procuring and validating a chemical for research
purposes.

Known Applications and Experimental
Considerations
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The primary documented applications of C.I. Direct Violet 80 are in the dyeing of textiles (such
as cotton), paper, and leather.[2] There is a lack of published, peer-reviewed literature detailing
its use in specific laboratory protocols for biological research, such as staining or as a
fluorescent marker.

Logical Relationship for Substance Identification:

For researchers encountering an ambiguously named substance, the following logical diagram
outlines a process for identification.
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Substance Identification Logic
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Caption: A decision-making diagram for identifying a substance with an ambiguous or
potentially incorrect name.
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Safety and Handling

As with any chemical, proper safety precautions are essential. Researchers should always
consult the Safety Data Sheet (SDS) provided by the supplier. General handling guidelines
include:

Use in a well-ventilated area or with local exhaust ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

In conclusion, while "C.l. Acid Violet 80" appears to be a misnomer, "C.I. Direct Violet 80" is a
well-characterized dye. Researchers intending to use this substance for laboratory purposes
should proceed with careful verification of its identity and purity to ensure the integrity of their
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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